Cas no 15139-38-5 (3-Furancarboxylic acid,2,4-dimethyl-5-nitro-)

3-Furancarboxylic acid,2,4-dimethyl-5-nitro- structure
15139-38-5 structure
Product Name:3-Furancarboxylic acid,2,4-dimethyl-5-nitro-
CAS No:15139-38-5
MF:C7H7NO5
MW:185.134182214737
CID:228371
PubChem ID:298437
Update Time:2025-04-19

3-Furancarboxylic acid,2,4-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,2,4-dimethyl-5-nitro-
    • 2,4-dimethyl-5-nitrofuran-3-carboxylic acid
    • 2,4-Dimethyl-5-nitrofuran-3-carbonsaeure
    • 2,4-Dimethyl-5-nitro-furan-3-carbonsaeure
    • 2,4-dimethyl-5-nitro-furan-3-carboxylic acid
    • AC1L6T4R
    • NSC170570
    • 15139-38-5
    • DTXSID30305373
    • NSC-170570
    • Inchi: 1S/C7H7NO5/c1-3-5(7(9)10)4(2)13-6(3)8(11)12/h1-2H3,(H,9,10)
    • InChI Key: JJZJVXDPNYLFLZ-UHFFFAOYSA-N
    • SMILES: O1C(=C(C)C(C(=O)O)=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 185.03241
  • Monoisotopic Mass: 185.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 96.3Ų

Experimental Properties

  • PSA: 93.58
  • LogP: 2.02600
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